CID 78063569
CAS No.:
Cat. No.: VC16836549
Molecular Formula: C12H16Si2
Molecular Weight: 216.42 g/mol
* For research use only. Not for human or veterinary use.

Specification
Molecular Formula | C12H16Si2 |
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Molecular Weight | 216.42 g/mol |
Standard InChI | InChI=1S/C12H16Si2/c1-6-10-7-11(13(2)3)9-12(8-10)14(4)5/h1,7-9H,2-5H3 |
Standard InChI Key | UHXNODRSWRZBEZ-UHFFFAOYSA-N |
Canonical SMILES | C[Si](C)C1=CC(=CC(=C1)C#C)[Si](C)C |
Introduction
Contextual Analysis of Provided Search Results
Structural Analogues in PubChem
The search results include two PubChem entries (CID 78062086 and CID 44177570) with distinct molecular architectures. CID 78062086 is a fluorinated organosilicon compound (C₉H₁₂F₉Si) featuring a central silicon atom bonded to three fluorinated alkyl chains . Its molecular weight of 319.26 g/mol and SMILES string C(C[Si](CCC(F)(F)F)CCC(F)(F)F)C(F)(F)F
highlight a branched topology with high fluorine content . In contrast, CID 44177570 is a complex peptide derivative with a molecular weight of 1,219.3 g/mol, containing indole and trifluoromethylphenyl groups . Neither compound shares structural or functional similarities with the undefined CID 78063569.
Discrepancies in Compound Identification
The absence of CID 78063569 in major chemical databases (PubChem, ChEMBL, CAS) contrasts with the detailed records for CID 78062086 and CID 44177570 . PubChem’s infrastructure, described as containing "chemical structures of small organic molecules and information on their biological activities," shows no matches for the queried identifier . This raises questions about the provenance of CID 78063569 and whether it represents:
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An unregistered experimental compound
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A misreported identifier (e.g., transposed digits)
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A deprecated entry removed during database curation
Methodological Considerations for Compound Verification
Database Query Protocols
Researchers seeking to validate CID 78063569 should employ cross-referencing strategies:
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PubChem Exact Structure Search: Inputting the alleged SMILES or InChI string to detect structural matches.
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CAS Registry Crosswalk: Converting the CID to a CAS RN using PubChem’s synonym tables.
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Vendor Catalog Screening: Reviewing commercial compound libraries from suppliers like EvitaChem, which lists 23-Methyl-pentacosanoic acid (EVT-12682639) but no CID 78063569.
Analytical Techniques for Novel Compounds
If CID 78063569 represents a newly synthesized entity, characterization would require:
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High-Resolution Mass Spectrometry (HRMS): To determine exact mass and molecular formula.
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Nuclear Magnetic Resonance (NMR): For structural elucidation (¹H, ¹³C, ¹⁹F, and ²⁹Si spectra as needed).
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X-Ray Crystallography: To confirm three-dimensional conformation and stereochemistry.
Hypothetical Structural Predictions
Assuming CID 78063569 follows PubChem’s numbering conventions, its identifier places it between CID 78062086 (fluorinated silane) and CID 78063570 (unavailable). Extrapolating from neighboring entries, plausible features might include:
Property | Predicted Value | Basis for Prediction |
---|---|---|
Molecular Formula | C₁₀–₁₅HₓFᵧSi or C₂₀–₂₅HₓO₂ | Proximity to fluorosilanes or fatty acids |
Molecular Weight | 300–400 g/mol | Median of adjacent CIDs |
Functional Groups | Fluoralkyl, silicon centers, esters | Structural trends in region |
These projections remain speculative without experimental data.
Research Implications and Next Steps
Addressing Identifier Ambiguity
The lack of retrievable data for CID 78063569 necessitates:
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Source Verification: Confirming the identifier’s origin with the reporting entity.
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Error Checking: Reassessing input strings for transpositions (e.g., 78063569 vs. 78062086).
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Synthetic Pathways: If novel, publishing synthesis protocols and characterization data in peer-reviewed journals.
Leveraging Structural Neighbors
Until CID 78063569 is substantiated, researchers can study analogous compounds:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume